BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Characteristics of
(1,3-benzodioxol-5-yl)methanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Piperonyl alcohol

Cat. No.: B120757

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of (1,3-benzodioxol-5-yl)methanol, also commonly known as piperonyl alcohol.
The information is curated for professionals in research and development, with a focus on data
accuracy and experimental reproducibility.

Core Physical and Chemical Properties

(1,3-benzodioxol-5-yl)methanol is a white crystalline solid at room temperature.[1][2] It is
characterized by a benzodioxole functional group, which is significant in its chemical reactivity
and biological interactions.

Quantitative Data Summary

The key physical and chemical properties of (1,3-benzodioxol-5-yl)methanol are summarized in
the table below for easy reference and comparison.
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Property Value Notes

Molecular Formula CsHsOs

Molecular Weight 152.15 g/mol [1][3]14]
White to off-white crystalline

Appearance ]
solid or powder

Melting Point 50-54 °C

Boiling Point 282 °C (at 760 mmHQg)

157 °C (at 16 mmHg)

159-161 °C (at 0.027 bar)

Solubility

Slightly soluble in water

Soluble in ethanol, diethyl
ether, benzene, and

chloroform

Vapor Pressure

0.0016 mmHg (at 25 °C)

Heat of Vaporization 55.0 kd/mol
LogP 1.05
CAS Number 495-76-1

Experimental Protocols

Detailed methodologies for determining the key physical properties of (1,3-benzodioxol-5-

yl)methanol are provided below. These protocols are based on standard organic chemistry

laboratory techniques.

Melting Point Determination (Capillary Method)

The melting point of (1,3-benzodioxol-5-yl)methanol can be determined using a standard

melting point apparatus with capillary tubes.

Apparatus and Materials:
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Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

(1,3-benzodioxol-5-yl)methanol, finely powdered

Thermometer

Procedure:

A small amount of finely powdered (1,3-benzodioxol-5-yl)methanol is packed into a capillary
tube to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.
e The sample is heated at a rate of 10-15 °C per minute initially.

o As the temperature approaches the expected melting point (around 45 °C), the heating rate
is reduced to 1-2 °C per minute to ensure accuracy.

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range.

e For (1,3-benzodioxol-5-yl)methanol, this range is typically observed between 50 °C and 54
°C.

Boiling Point Determination (Thiele Tube Method)

Due to its high boiling point at atmospheric pressure, the boiling point of (1,3-benzodioxol-5-
yl)methanol is often determined under reduced pressure. A standard method for this is the
Thiele tube method.

Apparatus and Materials:

e Thiele tube
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Heat-resistant oil (e.g., mineral oil)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

(1,3-benzodioxol-5-yl)methanol sample

Bunsen burner or heating mantle

Procedure:

A small amount (a few milliliters) of (1,3-benzodioxol-5-yl)methanol is placed in the fusion
tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube with the open
end submerged in the liquid.

The fusion tube is attached to a thermometer, ensuring the sample is aligned with the
thermometer bulb.

The assembly is placed in a Thiele tube containing heating oil, ensuring the oil level is above
the sample level.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

As the liquid heats, a stream of bubbles will emerge from the open end of the capillary tube.

Heating is continued until a steady stream of bubbles is observed.

The heat is then removed, and the liquid is allowed to cool.

The temperature at which the bubbling stops and the liquid begins to enter the capillary tube
is recorded as the boiling point.
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Solubility Determination

The solubility of (1,3-benzodioxol-5-yl)methanol in various solvents is determined through
systematic qualitative analysis.

Apparatus and Materials:

Test tubes

(1,3-benzodioxol-5-yl)methanol

Solvents: Water, Ethanol, Diethyl Ether, Benzene, Chloroform

Vortex mixer (optional)

Procedure:

Approximately 0.1 g of (1,3-benzodioxol-5-yl)methanol is placed into a clean, dry test tube.

3 mL of the solvent to be tested (e.g., water) is added to the test tube.
o The mixture is agitated vigorously for 1-2 minutes (a vortex mixer can be used).

e The mixture is allowed to stand, and the solubility is observed. A compound is considered
soluble if it forms a homogeneous solution with the solvent.

e The procedure is repeated for each of the other solvents.

o Observations for (1,3-benzodioxol-5-yl)methanol are recorded as "slightly soluble" in water
and "soluble” in organic solvents like ethanol, diethyl ether, benzene, and chloroform.

Spectral Analysis (FTIR and *H NMR)

Spectral data is crucial for the structural elucidation and confirmation of (1,3-benzodioxol-5-
yl)methanol.

Fourier-Transform Infrared (FTIR) Spectroscopy:
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o Sample Preparation: A small amount of the solid sample can be analyzed using an
Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

o Expected Absorptions: The FTIR spectrum is expected to show a broad peak around 3300
cm~1 corresponding to the O-H stretch of the alcohol group. Characteristic peaks for the
aromatic C-H stretching will appear around 3000-3100 cm~1. The C-O stretching of the
alcohol will be observed in the 1000-1200 cm~1 region. The unique C-O-C stretches of the
benzodioxole ring will also be present in the fingerprint region.

Proton Nuclear Magnetic Resonance (*H NMR) Spectroscopy:

o Sample Preparation: A small amount of (1,3-benzodioxol-5-yl)methanol is dissolved in a
deuterated solvent, typically chloroform-d (CDCIs), containing a small amount of
tetramethylsilane (TMS) as an internal standard.

o Expected Signals: The *H NMR spectrum will show characteristic signals. The two protons of

the methylenedioxy group (-O-CH2-0O-) typically appear as a singlet around 5.9-6.0 ppm. The

two protons of the benzylic alcohol (-CH20H) will appear as a singlet around 4.6 ppm. The
aromatic protons on the benzene ring will appear as multiplets in the region of 6.7-6.9 ppm.

Synthesis Workflow

(1,3-benzodioxol-5-yl)methanol is commonly synthesized via the reduction of piperonal (3,4-
methylenedioxybenzaldehyde). A typical laboratory-scale synthesis is outlined below.

Reduction of Piperonal to (1,3-benzodioxol-5-
yl)methanol

A common method for this reduction involves the use of a hydride reducing agent such as
sodium borohydride (NaBHa) or diisobutylaluminium hydride (DIBAL-H).
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Synthesis of (1,3-benzodioxol-5-yl)methanol

Piperonal
(Starting Material)

l

Dissolve in
Dichloromethane

l

Cool to -78°C

l

Add DIBAL-H Solution
(Reducing Agent)

.

Stir for 90 minutes
at -78°C

l

Quench with Methanol

.

Aqueous Workup
(Dilute with Diethyl Ether, Wash with Brine)

l

Dry over Anhydrous MgSOa

.

Purification by
Column Chromatography

l

(1,3-benzodioxol-5-yl)methanol

(Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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